3-(4-Chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one
Cat. No. B8674466
M. Wt: 270.8 g/mol
InChI Key: QSNCQPIFXCVWOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912186B2
Procedure details
By a procedure similar to that of example 1.59.1, starting from 4-chlorobenzaldehyde and 4-ethylacetophenone, 3-(4-chlorophenyl)-1-(4-ethylphenyl)prop-2-en-1-one was obtained as pale yellowish solid.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[CH3:10][CH2:11][C:12]1[CH:17]=[CH:16][C:15]([C:18]([CH3:20])=[O:19])=[CH:14][CH:13]=1>>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[CH:20][C:18]([C:15]2[CH:16]=[CH:17][C:12]([CH2:11][CH3:10])=[CH:13][CH:14]=2)=[O:19])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCC1=CC=C(C=C1)C(=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)C=CC(=O)C1=CC=C(C=C1)CC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
